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Compound of Interest

Compound Name:
4-Oxopiperidine-3-carbonitrile

hydrochloride

Cat. No.: B572485 Get Quote

Essential Safety and Handling Guide for 4-
Oxopiperidine-3-carbonitrile hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 4-Oxopiperidine-3-
carbonitrile hydrochloride (CAS No: 1373253-28-1). Adherence to these procedures is

essential for ensuring personal safety and maintaining the integrity of your research.

Hazard Identification and Precautions
While a specific Safety Data Sheet (SDS) for 4-Oxopiperidine-3-carbonitrile hydrochloride
was not identified, data from analogous compounds such as Ethyl 4-oxopiperidine-3-

carboxylate hydrochloride and Methyl 4-oxopiperidine-3-carboxylate hydrochloride suggest that

this compound may cause skin irritation, serious eye irritation, and respiratory irritation.[1][2][3]

[4][5] Therefore, it is crucial to handle this chemical with appropriate care in a well-ventilated

area, preferably within a chemical fume hood, to minimize exposure.[1][2][3][4] Avoid breathing

dust, fumes, gas, mist, vapors, or spray.[1][2][3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Oxopiperidine-3-
carbonitrile hydrochloride to prevent contact and inhalation.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Chemical splash goggles

compliant with EN166 or

equivalent.[3] A full face shield

should be used if there is a risk

of splashing.[6]

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves are

recommended.[2][7][8][9]

Inspect gloves for integrity

before each use and practice

proper glove removal

technique to avoid skin

contamination.[2][10]

Body Protection Laboratory Coat

A long-sleeved lab coat is

required.[10] For larger

quantities or when there is a

significant risk of splashing, a

chemical-resistant apron or

suit should be worn.[6][11]

Respiratory Protection Respirator

Under normal conditions with

adequate engineering controls

(e.g., fume hood), respiratory

protection may not be

required. If dust is generated

or ventilation is inadequate, a

NIOSH-approved particulate

respirator should be used.[3]

[10][6]

Operational Plan for Safe Handling
Follow these step-by-step procedures for the safe handling of 4-Oxopiperidine-3-carbonitrile
hydrochloride.

Preparation and Inspection:
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Ensure that a safety shower and eyewash station are readily accessible and in good

working order.[3]

Work in a designated area, preferably a certified chemical fume hood.[10]

Inspect all PPE for damage before use.

Have appropriate spill cleanup materials readily available.

Handling the Compound:

Wash hands thoroughly before and after handling.[1][2]

Do not eat, drink, or smoke in the laboratory area.[2][10][6]

Carefully open the container to avoid creating dust.

Weigh and transfer the chemical within the fume hood.

Keep the container tightly closed when not in use.[1][2][3][4][12]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Remove and dispose of contaminated PPE properly.

Wash hands and any exposed skin thoroughly with soap and water.[2][3][13]

Disposal Plan
Chemical waste must be managed responsibly to protect the environment and comply with

regulations.

Waste Classification: This material should be treated as hazardous waste.[2][4]

Containerization:

Collect waste in a designated, properly labeled, and sealed container.
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Do not mix with other incompatible waste streams.

Disposal Procedure:

Dispose of the chemical waste through a licensed hazardous waste disposal company.[1]

[2][3][4][13]

Follow all local, regional, and national regulations for chemical waste disposal.[2][4]

Do not dispose of down the drain or in regular trash.[1][4][13]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 4-Oxopiperidine-3-
carbonitrile hydrochloride in a laboratory setting.
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Caption: Workflow for handling 4-Oxopiperidine-3-carbonitrile hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b572485?utm_src=pdf-custom-synthesis
https://aksci.com/sds/5266AA_SDS.pdf
https://www.fishersci.es/store/msds?partNumber=10086562&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2731814&productDescription=METHL+4-OXOPIPERIDINE-3-CA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC105900250&countryCode=US&language=en
https://store.apolloscientific.co.uk/product/ethyl-4-oxopiperidine-3-carboxylate-hydrochloride
https://store.apolloscientific.co.uk/product/ethyl-4-oxopiperidine-3-carboxylate-hydrochloride
https://corecheminc.com/safe-handling-guide-hydrochloric-acid/
https://www.industrialsolution.ae/home-news-block-contents/nitrile-gloves-advancing-ppe-and-industrial-hand-safety-industrial-solutions-mef
https://www.industrialsolution.ae/home-news-block-contents/nitrile-gloves-advancing-ppe-and-industrial-hand-safety-industrial-solutions-mef
https://ppsgloves.com/nitrile-gloves-reliable-protection-against-chemicals-and-pathogens/
https://ppsgloves.com/nitrile-gloves-reliable-protection-against-chemicals-and-pathogens/
https://business.medtecs.com/nitrile-gloves-superior-hand-protection/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cardiogenol_C_hydrochloride.pdf
https://dphhs.mt.gov/assets/publichealth/FCS/PublicSwimmingPools/pamphlet65.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/104094
https://www.fishersci.com/store/msds?partNumber=AAA1183330&productDescription=1-ETHOXYCRBNL-4-PIPERID1+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b572485#personal-protective-equipment-for-handling-4-oxopiperidine-3-carbonitrile-hydrochloride
https://www.benchchem.com/product/b572485#personal-protective-equipment-for-handling-4-oxopiperidine-3-carbonitrile-hydrochloride
https://www.benchchem.com/product/b572485#personal-protective-equipment-for-handling-4-oxopiperidine-3-carbonitrile-hydrochloride
https://www.benchchem.com/product/b572485#personal-protective-equipment-for-handling-4-oxopiperidine-3-carbonitrile-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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